4-(2-Methoxyphenyl)-1,2,3,6-tetrahydropyridine

• IUPAC Name: 4-(2-methoxyphenyl)-1,2,3,6-tetrahydropyridine
• InChI: InChI=1S/C12H15NO/c1-14-12-5-3-2-4-11(12)10-6-8-13-9-7-10/h2-6,13H,7-9H2,1H3
• InChI Key: BYHRWYVRKPRAPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CCNCC2
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol

Description

4-(2-Methoxyphenyl)-1,2,3,6-tetrahydropyridine (MPTP) is a chemical compound that has been widely used in scientific research for its ability to selectively damage dopaminergic neurons in the brain. This compound was first discovered in the 1980s when a group of drug users developed Parkinson's-like symptoms after taking a synthetic heroin contaminated with MPTP. Since then, MPTP has been extensively studied for its potential use as a research tool to model Parkinson's disease and to investigate the underlying mechanisms of neurodegeneration.

Scientific Research Applications

Photodynamic Therapy (PDT) and Skin Diseases

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Biological Activity and Drug Development

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Multicomponent Reactions (MCRs)

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Oxazoline Derivatives

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Catalysis and Cross-Coupling Reactions

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Crystallography and Structural Studies

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Mechanism of Action

Target of Action

Compounds with similar structures, such as 4-allyl-2-methoxyphenol (also known as eugenol), have been found to interact with various biological targets .

Mode of Action

It’s worth noting that the compound’s structure presents active sites that could potentially interact with biological targets .

Biochemical Pathways

For instance, eugenol derivatives have been shown to display a wide range of biological activities, including antifungal, antimicrobial, anti-inflammatory, antioxidant, analgesic, anticancer, and antiparasitic effects .

Pharmacokinetics

The in silico docking and molecular dynamics simulations, binding data together with ADME calculations identified the promising lead compounds .

Result of Action

For instance, CDK9 inhibition, which is characteristic of certain compounds, has been shown to enhance pausing of RNA polymerase II on genes and induce apoptosis in cancer cells .

Synthesis routes and methods

Procedure details

1-t-Butoxycarbonyl-4-hydroxy-4-(2-methoxyphenyl)piperidine (240 mg, 0.78 mmol) was dissolved in methylene chloride (4 ml). Thereto was added trifluoroacetic acid (4 ml) and the resulting solution was stirred at room temperature for 1 hour. The solvent was evaporated under a reduced pressure, and ethyl acetate was added to the thus obtained residue. This was washed with 1 N sodium hydroxide aqueous solution and saturated brine in that order, and then the solvent was evaporated under a reduced pressure to obtain 150 mg of the aforementioned compound of interest (0.78 mmol, 100% in yield).